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Compound of Interest

Compound Name: N-Oxalylglycine

Cat. No.: B166546

Application Notes and Protocols for N-
Oxalylglycine, a JIMJD2A Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing N-Oxalylglycine (NOG) as
an inhibitor of the Jumonji domain-containing 2A (JMJD2A) histone demethylase. This
document includes recommended working concentrations, detailed experimental protocols for
in vitro and cellular assays, and an overview of the key signaling pathways influenced by
JMJD2A activity.

Overview of N-Oxalylglycine as a IMJD2A Inhibitor

N-Oxalylglycine is a cell-permeable small molecule that acts as a competitive inhibitor of -
ketoglutarate-dependent dioxygenases, including the JIMJD2 family of histone demethylases.
By mimicking the co-substrate a-ketoglutarate, N-Oxalylglycine binds to the active site of
these enzymes and prevents their catalytic activity. IMID2A specifically demethylates tri- and
di-methylated lysine 9 and 36 on histone H3 (H3K9me3/2 and H3K36me3/2), epigenetic marks
that play crucial roles in gene expression regulation. Inhibition of IMJD2A by N-Oxalylglycine
can, therefore, lead to alterations in chromatin structure and gene transcription, impacting
various cellular processes.
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Quantitative Data: Inhibitory Activity of N-
Oxalylglycine

The inhibitory potency of N-Oxalylglycine against IMJD2A and other related enzymes has
been determined in various in vitro enzymatic assays. The half-maximal inhibitory
concentration (IC50) values are summarized in the table below for easy comparison. It is
important to note that N-Oxalylglycine also inhibits other a-ketoglutarate-dependent enzymes,
such as the prolyl hydroxylase domain-containing proteins (PHDS).

Target Enzyme IC50 (pM) Notes

Histone H3K9/K36
JMJID2A 250

demethylase

Histone H3K9/K36
JMJD2C 500

demethylase
JMJID2E 24 Histone H3K9 demethylase
PHD1 2.1 HIF prolyl hydroxylase
PHD2 5.6 HIF prolyl hydroxylase

Data compiled from multiple sources.[1][2][3][4]

Signaling Pathways Involving JMJD2A

JMJID2A has been implicated in several critical signaling pathways that regulate cell growth,
proliferation, and survival. Understanding these pathways is essential for elucidating the
downstream effects of N-Oxalylglycine treatment.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b166546?utm_src=pdf-body
https://www.benchchem.com/product/b166546?utm_src=pdf-body
https://www.benchchem.com/product/b166546?utm_src=pdf-body
https://www.benchchem.com/product/b166546?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/jm901680b
https://www.epigentek.com/docs/P-3080.pdf
https://www.reactionbiology.com/services/target-specific-assays/epigenetic-assays/demethylase-assays/
https://www.ncbi.nlm.nih.gov/books/NBK374282/
https://www.benchchem.com/product/b166546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

MAPK Pathway

p-ERK1/2

Hippo Pathway

complexes with binds to activates transcription o
JMID2A > YAP1 Promoter »| YAP1 Proliferation

Akt-mTOR Pathway

TR promotes expression o activates - activates

activates transcription activates

JMID2A Cardiac_Hypertrophy

D

Protein_Synthesis

A

Click to download full resolution via product page

Caption: Key signaling pathways regulated by JMJD2A.

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the inhibitory effect
of N-Oxalylglycine on JMJD2A.

Preparation of N-Oxalylglycine Stock Solutions

Proper preparation and storage of N-Oxalylglycine are crucial for obtaining reliable
experimental results.
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e Solubility: N-Oxalylglycine is soluble in aqueous solutions like PBS (pH 7.2) at
approximately 10 mg/mL and in water at 25 mg/mL.[5] It is also soluble in organic solvents
such as DMSO (approx. 5 mg/mL) and ethanol (approx. 10 mg/mL).[6]

e Stock Solution Preparation:

o For cell-based assays, it is recommended to prepare a concentrated stock solution in a
sterile solvent such as DMSO or sterile water.

o If using an organic solvent, ensure the final concentration in the cell culture medium is low
(typically <0.1%) to avoid solvent-induced toxicity.

o For aqueous stock solutions, sterile filter the solution through a 0.22 um filter before use.

[7]

o Storage: Store stock solutions at -20°C or -80°C.[7] Aqueous solutions are not recommended
for storage for more than one day.[6]

In Vitro IMJD2A Enzymatic Inhibition Assay (MALDI-TOF
MS-Based)

This protocol is adapted from established methods for measuring JIMJD2A demethylase
activity.[1][8]

Workflow Diagram:

Reaction Preparation Enzymatic Reaction Analysis

Incubate JMID2A, Fe(ll), Ascorbate Initiate reaction with . Spot sample with matrix .
[ with N-Oxalylglycine (or DMSO) ™ a-ketoglutarate and H3K9mes peptide Incubate at 37°C 3 Quench reaction with Methanol onto MALDI plate Analyze by MALDI-TOF MS

Cell Culture and Treatment

rotein Extraction
Seed cells |—>| Treat with N -Oxalyl \g\ycme]» b Harvest cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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